Synthesis of substituted oxazoles via Pd-catalyzed tandem oxidative cyclization†
Organic Chemistry Frontiers Pub Date: 2017-09-04 DOI: 10.1039/C7QO00517B
Abstract
A novel method for the synthesis of multisubstituted oxazoles by palladium-catalyzed oxidative cyclization of N-acyl enamides has been developed. The reaction employs readily available iodobenzenes and enamides as the starting materials under mild reaction conditions and provides a reliable way to achieve versatile substituted oxazole derivatives.
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